Cas no 2648994-79-8 (1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine)

• Product Name: 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine
• CAS No: 2648994-79-8
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6038934
• PubChem ID: 165619683
• Update Time: 2025-06-10

1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine
• EN300-1864777
• 2648994-79-8

• Inchi： 1S/C15H20N2O/c1-15(2,16-12-18)14-9-6-10-17(14)11-13-7-4-3-5-8-13/h3-5,7-8,14H,6,9-11H2,1-2H3
• InChI Key： JQBKMVXOWLJAQI-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine

Introduction to 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine (CAS No. 2648994-79-8)

1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine, identified by the chemical identifier CAS No. 2648994-79-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a benzyl group and an isocyanate functional moiety attached to a pyrrolidine ring, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by the presence of both aromatic and aliphatic components, contributes to its versatility in molecular design. The isocyanate group (–NCO) is particularly noteworthy, as it serves as a reactive handle for further functionalization, enabling the synthesis of polymers, ureas, and carbamates. This reactivity has been leveraged in various synthetic pathways to create complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine as a building block for drug discovery initiatives. Its pyrrolidine core is a privileged scaffold frequently encountered in biologically active molecules, including kinase inhibitors and neurokinin receptor antagonists. The benzyl substituent enhances lipophilicity, while the isocyanate group provides a site for covalent attachment to biological targets, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The isocyanate functionality allows for the formation of stable urea bonds upon reaction with nucleophiles such as amines or hydroxyl groups found in proteins. This chemical transformation has been exploited in the synthesis of peptidomimetics and protein-protein interaction inhibitors, which are critical areas of focus in modern medicine.

Recent advancements in computational chemistry have further highlighted the significance of 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine as a pharmacophore. Molecular modeling studies have demonstrated that this compound can effectively bind to specific pockets on biological targets, such as enzymes and receptors involved in metabolic pathways and signal transduction. These insights have guided researchers in optimizing its structure to enhance affinity and selectivity.

The compound's utility extends beyond small-molecule drug development. Its ability to undergo polymerization reactions with diamines or polyols has opened doors for materials science applications, particularly in the creation of biodegradable polymers and hydrogels. These materials are increasingly being used in drug delivery systems, tissue engineering, and regenerative medicine.

From a synthetic chemistry perspective, 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine exemplifies the importance of functional group interconversion in medicinal chemistry. The transformation of an isocyanate into more stable derivatives, such as carbamates or ureas, offers multiple routes to explore different pharmacological profiles without altering the core scaffold. This flexibility is crucial for navigating the complexities of drug discovery pipelines.

In clinical research, derivatives of this compound have shown promise in preclinical studies targeting various diseases. For instance, modifications aimed at enhancing solubility or metabolic stability have yielded compounds with improved pharmacokinetic profiles. Additionally, efforts to reduce toxicity by minimizing off-target interactions have led to more refined analogs with enhanced therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the exploration of 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine's derivatives. Predictive models have been developed to identify optimal substitutions on the pyrrolidine ring that could enhance binding affinity or modulate pharmacokinetic properties. Such computational tools are indispensable in modern pharmaceutical research, enabling high-throughput screening and rapid optimization.

The environmental impact of pharmaceutical development also plays a role in shaping research directions for this compound. Sustainable synthetic routes are being prioritized to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop processes that utilize renewable feedstocks and catalytic methods, aligning with global efforts toward sustainable healthcare solutions.

Future research endeavors may focus on expanding the scope of 1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine's applications through interdisciplinary collaborations. Combining expertise from organic chemistry, biochemistry, and nanotechnology could lead to innovative formulations such as targeted nanocarriers or prodrugs designed for controlled release mechanisms.

In conclusion,1-benzyl-2-(2-isocyanatopropan-2-yl)pyrrolidine (CAS No. 2648994-79-8) represents a versatile and promising compound with far-reaching implications in pharmaceutical chemistry and biomedicine. Its unique structural features offer numerous opportunities for innovation across multiple domains, from drug design to materials science. As research continues to uncover new applications and synthetic strategies,this molecule is poised to remain at the forefront of scientific exploration.